![molecular formula C13H12N4O3 B6123815 1-(2-hydroxyphenyl)ethanone (3-nitro-2-pyridinyl)hydrazone](/img/structure/B6123815.png)
1-(2-hydroxyphenyl)ethanone (3-nitro-2-pyridinyl)hydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-hydroxyphenyl)ethanone (3-nitro-2-pyridinyl)hydrazone, also known as HPEH, is a synthetic chelator that is used in various scientific research applications. It is a bidentate ligand that is capable of binding with metal ions such as iron, copper, and zinc. HPEH has been studied extensively for its potential use in treating various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.
Mechanism of Action
1-(2-hydroxyphenyl)ethanone (3-nitro-2-pyridinyl)hydrazone exerts its biological effects by chelating metal ions such as iron, copper, and zinc. Metal ions play a critical role in various biological processes, including DNA synthesis, protein synthesis, and enzyme activity. This compound binds with metal ions, thereby reducing their availability for biological processes. This results in a reduction in oxidative stress and inflammation, which are key factors in the development of various diseases.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are key factors in the development of various diseases. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-hydroxyphenyl)ethanone (3-nitro-2-pyridinyl)hydrazone in lab experiments include its ability to chelate metal ions and reduce oxidative stress and inflammation. This makes it a useful tool for studying various biological processes and diseases. The limitations of using this compound in lab experiments include its potential toxicity and the need for careful handling due to its reactive nature.
Future Directions
There are several future directions for the study of 1-(2-hydroxyphenyl)ethanone (3-nitro-2-pyridinyl)hydrazone. One potential direction is the development of this compound-based therapies for the treatment of cancer, neurodegenerative disorders, and cardiovascular diseases. Another potential direction is the study of this compound's mechanisms of action and its interactions with metal ions and biological molecules. Additionally, the development of new this compound derivatives with improved properties and reduced toxicity is another potential direction for future research.
Synthesis Methods
1-(2-hydroxyphenyl)ethanone (3-nitro-2-pyridinyl)hydrazone can be synthesized through a simple condensation reaction between 2-hydroxyacetophenone and 3-nitro-2-pyridinecarboxaldehyde in the presence of hydrazine hydrate. The reaction yields this compound as a yellow solid with a melting point of 182-184°C.
Scientific Research Applications
1-(2-hydroxyphenyl)ethanone (3-nitro-2-pyridinyl)hydrazone has been studied extensively for its potential use in treating various diseases. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. This compound has also been studied for its potential use in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, this compound has been studied for its potential use in treating cardiovascular diseases by reducing oxidative stress and inflammation in the heart.
properties
IUPAC Name |
2-[(Z)-C-methyl-N-[(3-nitropyridin-2-yl)amino]carbonimidoyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4O3/c1-9(10-5-2-3-7-12(10)18)15-16-13-11(17(19)20)6-4-8-14-13/h2-8,18H,1H3,(H,14,16)/b15-9- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKQJSENXROREAO-DHDCSXOGSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC1=C(C=CC=N1)[N+](=O)[O-])C2=CC=CC=C2O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N/NC1=C(C=CC=N1)[N+](=O)[O-])/C2=CC=CC=C2O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.